Cas no 6873-09-2 (Epiberberine)

Epiberberine, an alkaloid obtained from Coptis chinensis, is a potent ache and BChE inhibitor, and a noncompetitive BACE1 inhibitor with IC50 values of 1.07,6.03, and 8.55, respectively μ M. Epiberberine has antioxidant effects and can scavenge onoo- (ic50,16.83 μ M) Epiberberine can downregulate Raf / MEK1 / 2 / ERK1 / 2 and AMPK at the early stage of 3T3-L1 cell differentiation α/ Akt signaling pathway

Epiberberine structure

Product Name:Epiberberine

CAS No:6873-09-2

Molecular Formula:C₂₀H₁₈NO₄

Molecular Weight:336.3612

CID:507148

PubChem ID:160876

Epiberberine Properties

Names and Identifiers

- epiberberine
- Benzo[a]-1,3-benzodioxolo[4,5-g]quinolizinium,11,12-dihydro-8,9-dimethoxy-
- 8,9-dimethoxy-11,12-dihydro[1,3]dioxolo[4,5-h]isoquino[2,1-b]isoquinolin-13-ium
- EpiberberineChloride
- 8,9-dimethoxy-11,12-dihydro-[1,3]dioxolo[4,5-h]isoquino[2,1-b]isoquinolinylium
- Benz(a)-1,3-benzodioxolo(4,5-g)quinolizinium,11,12-dihydro-8,9-dimethoxy
- Epiberberin
- epiberberinium
- GNF-Pf-2355
- HMS2229E04
- pseudo-Epiberberin
- 11,12-Dihydro-8,9-dimethoxybenzo[a]-1,3-benzodioxolo[4,5-g]quinolizinium
- MLS000563434
- SMR000232286
- cid_160876
- BDBM50986
- HMS3358O04
- N2453
- A14760
- EWV
- 11,12-DIHYDRO-8,9-DIMETHOXYBENZO(A)-1,3-BENZODIOXOLO(4,5-G)QUINOLIZINIUM
- s9152
- EPIBERBERINE ION
- VWP9N35AYS
- 8,9-dimethoxy-11,12-dihydro-2H-[1,3]dioxolo[4,5-h]isoquinolino[2,1-b]isoquinolin-13-ium
- 8,9-Dimethoxy-11,12-dihydro-[1,3]dioxolo[4,5-h]isoquinolino[2,1-b]isoquinolin-13-ium
- CCG-267871
- 6873-09-2
- FT-0688286
- NCGC00247623-01
- AKOS025149077
- CHEMBL1197637
- BENZO(A)-1,3-BENZODIOXOLO(4,5-G)QUINOLIZINIUM, 11,12-DIHYDRO-8,9-DIMETHOXY-
- DEHYDROSINACTINE
- 16,17-dimethoxy-5,7-dioxa-1-azoniapentacyclo[11.8.0.03,11.04,8.014,19]henicosa-1(13),2,4(8),9,11,14,16,18-octaene
- UNII-VWP9N35AYS
- Benz(a)-1,3-benzodioxolo(4,5-g)quinolizinium, 11,12-dihydro-8,9-dimethoxy-
- EPIBERBERINE CATION
- DTXSID90218854
- HY-N0226
- EPIBERBERINE [WHO-DD]
- BerbiniuM
- Epiberberine Chloride
- Siberian
- 16,17-DIMETHOXY-5,7-DIOXA-1??-AZAPENTACYCLO[11.8.0.0(3),(1)(1).0?,?.0(1)?,(1)?]HENICOSA-1(13),2,4(8),9,11,14(19),15,17-OCTAEN-1-YLIUM
- 16,17-dimethoxy-5,7-dioxa-1-azoniapentacyclo(11.8.0.03,11.04,8.014,19)henicosa-1(13),2,4(8),9,11,14,16,18-octaene
- 16,17-dimethoxy-5,7-dioxa-1??-azapentacyclo[11.8.0.0(3),(1)(1).0?,?.0(1)?,(1)?]henicosa-1,3,8,10,12,14,16,18-octaen-1-ylium
- 16,17-dimethoxy-5,7-dioxa-1??-azapentacyclo[11.8.0.0(3),(1)(1).0?,?.0(1)?,(1)?]henicosa-1,3,8,10,12,14(19),15,17-octaen-1-ylium
- DTXCID40141345
- MDL： MFCD01547982
- InChIKey： FPJQGFLUORYYPE-UHFFFAOYSA-N
- Inchi： 1S/C20H18NO4/c1-22-18-8-13-5-6-21-10-15-12(3-4-17-20(15)25-11-24-17)7-16(21)14(13)9-19(18)23-2/h3-4,7-10H,5-6,11H2,1-2H3/q+1
- SMILES： O1C([H])([H])OC2C([H])=C([H])C3=C([H])C4C5=C([H])C(=C(C([H])=C5C([H])([H])C([H])([H])[N+]=4C([H])=C3C1=2)OC([H])([H])[H])OC([H])([H])[H]

Computed Properties

Exact Mass: 336.123583g/mol
Surface Charge: 1
XLogP3: 3.6
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 336.123583g/mol
Monoisotopic Mass: 336.123583g/mol
Topological Polar Surface Area: 40.8Å²
Heavy Atom Count: 25
Complexity: 488
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 336.4

Experimental Properties

LogP: 3.09630
PSA: 40.80000
Boiling Point: No data available
Melting Point: 260 ºC
Vapor Pressure: No data available
Flash Point: No data available
Solubility: Soluble in DMSO (a little) \ methanol (a little)
Color/Form: Powder

Epiberberine Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00FDAT-1mg	epiberberine	6873-09-2	≥98%	1mg	$91.00	2024-04-22
A2B Chem LLC	AH16277-1mg	Epiberberine	6873-09-2	≥98%	1mg	$45.00	2024-04-19
Aaron	AR00FDJ5-1mg	Epiberberine	6873-09-2	98%	1mg	$20.00	2025-02-10
Ambeed	A150401-10mg	8,9-Dimethoxy-11,12-dihydro-[1,3]dioxolo[4,5-h]isoquinolino[2,1-b]isoquinolin-13-ium	6873-09-2	98%	10mg	$178.0	2024-05-30
ChemFaces	CFN98564-20mg	Epiberberine	6873-09-2	>=98%	20mg	$238
Chengdu Biopurify Phytochemicals Ltd	BP0537-20mg	Epiberberine	6873-09-2	98%	20mg	$120	2023-09-20
DC Chemicals	DCB-064-20 mg	Epiberberine	6873-09-2	>98%, Standard References Grade	20mg	$280.0	2022-02-28
MedChemExpress	HY-N0226-5mg	Epiberberine	6873-09-2		5mg	￥900	2023-08-31
TargetMol Chemicals	T5S2361-5 mg	Epiberberine	6873-09-2	99.58%	5mg	￥ 777	2023-07-11
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BZP0892-10mg	Epiberberine	6873-09-2	HPLC≥98%	10mg	￥1380元	2023-09-15

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WU HAN TIAN ZHI Biotechnology Co., Ltd.

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Epiberberine Related Literature

1. Pharmacokinetics and safety of the multiple constituents of Shuanghua Baihe tablets in healthy subjects

Ruijuan Liu,Yao Wu,Minlu Cheng,Pan Gu,Lu Zheng,Yujie Liu,Pengcheng Ma,Li Ding RSC Adv. 2015 5 101989
2. Role of particle aggregates in herbal medicine decoction showing they are not useless: considering Coptis chinensis decoction as an example

Jingjing Wu,Ye Yang,Xiuyan Yuan,Huihui Xu,Qingqing Chen,Rongrong Ren,Qingqing Zhang,Ziyan Hou,Fang Jiao,Dengke Yin Food Funct. 2020 11 10480
3. High-throughput screening of triplex DNA binders from complicated samples by 96-well pate format in conjunction with peak area-fading UHPLC-Orbitrap MS

Hongmei Yang,Wenbin Yao,Yihan Wang,Lei Shi,Rui Su,Debin Wan,Niusheng Xu,Wenhui Lian,Changbao Chen,Shuying Liu Analyst 2017 142 670
4. Substituent effect on the dynamics of the inclusion complex formation between protoberberine alkaloids and cucurbit[7]uril

Zsombor Miskolczy,László Biczók,Gy?rgy Lendvay Phys. Chem. Chem. Phys. 2018 20 15986
5. XLII.—epiBerberine

William Henry Perkin J. Chem. Soc. Trans. 1918 113 492
6. Selective separation of structure-related alkaloids in Rhizoma coptidis with “click” binaphthyl stationary phase and their structural elucidation with liquid chromatography-mass spectrometry

Qiaoxia Liu,Shiyi Qiu,Hui Yu,Yanxiong Ke,Yu Jin,Xinmiao Liang Analyst 2011 136 4357
7. A white-light-emitting single MOF sensor-based array for berberine homologue discrimination

Qian Wang,Qiao Liu,Xiao-Meng Du,Bo Zhao,Yue Li,Wen-Juan Ruan J. Mater. Chem. C 2020 8 1433
8. The simultaneous determination of berberine, palmatine, coptisine, epiberberine and jatrorrhizine in rat plasma by LC-MS/MS and a pharmacokinetic comparison after the oral administration of Rhizoma coptidis and Jiao-Tai-Wan extract

Guanghui Liu,Wei He,Hao Cai,Xiuman Sun,Waner Hou,Manna Lin,Zhiyong Xie,Qiongfeng Liao Anal. Methods 2014 6 2998
9. CCXVIII.—ψ-epiBerberine

Johannes Sybrandt Buck,William Henry Perkin J. Chem. Soc. Trans. 1924 125 1675

6873-09-2 (Epiberberine) Related Products

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Amadis Chemical Company Limited

(CAS:6873-09-2)Epiberberine

Purity:99%

Quantity:10mg

Price($):160.0